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Compound of Interest

Compound Name: Quinaldic Acid Sodium Salt

Cat. No.: B098913

An In-Depth Technical Guide to the Chemical Properties of Quinaldic Acid Sodium Salt

Introduction

Quinaldic Acid Sodium Salt, the sodium salt of quinoline-2-carboxylic acid, is a pivotal
chemical entity with significant utility across diverse scientific domains. While its parent
compound, quinaldic acid, is a known metabolite in the tryptophan degradation pathway, the
sodium salt form offers distinct advantages, primarily its enhanced aqueous solubility, which is
a critical attribute in pharmaceutical formulation and analytical applications.[1][2][3] This guide,
designed for researchers, scientists, and drug development professionals, provides a
comprehensive exploration of the core chemical properties of Quinaldic Acid Sodium Salt.
We will delve into its molecular characteristics, reactivity, analytical methodologies, and the
direct implications of these properties on its practical applications, moving beyond a simple
recitation of data to explain the causality behind its behavior.

Chapter 1: Molecular Structure and
Physicochemical Properties

The utility of a chemical compound is fundamentally dictated by its structure and resulting
physicochemical properties. For Quinaldic Acid Sodium Salt, these attributes govern its
solubility, stability, and suitability as a synthetic precursor.

Molecular ldentity and Characteristics
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Quinaldic Acid Sodium Salt is an aromatic heterocyclic compound. The molecule consists of
a quinoline ring system, where a benzene ring is fused to a pyridine ring, with a sodium
carboxylate group substituted at the 2-position.

Property Data Source(s)

Sodium quinaldinate, Sodium
Synonyms o [1][4]
2-quinolinecarboxylate

CAS Number 16907-79-2 [1][4]

Molecular Formula C10HsNNaO:2 [1][41[5]

Molecular Weight 195.15 g/mol [11[4115]
White to light yellow crystalline

Appearance [1][6]
powder

Melting Point >300 °C [7]

Solubility Profile

A primary reason for utilizing the sodium salt form of quinaldic acid is the significant
enhancement of aqueous solubility, a common and effective strategy in drug development to
improve bioavailability.[8][9] Quinaldic Acid Sodium Salt exhibits excellent solubility in water,
a stark contrast to its parent acid which is only moderately soluble.[1][10] It also shows slight
solubility in polar organic solvents like methanol and DMSO.[7] This high aqueous solubility is
critical for preparing stock solutions for analysis, for use in aqueous reaction media, and for
formulations requiring high bioavailability.[1]

pKa and Behavior in AqQueous Solution

The behavior of the salt in solution is best understood through the pKa of its parent acid,
quinaldic acid. Quinaldic acid has two key pKa values: a strongly acidic pKa around 1.1-1.2
and a basic pKa for the quinoline nitrogen at approximately 5.22.[11][12]

In solution, the sodium salt fully dissociates. The quinaldate anion will react with water to
establish an equilibrium. The pH of the resulting solution will be alkaline due to the hydrolysis of
the quinaldate anion, the conjugate base of a weak acid. Understanding these pKa values is
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crucial for controlling the pH of solutions to maintain the desired form of the molecule, whether
for chelation, reaction, or analytical separation. For instance, acidifying a solution of the sodium
salt below a pH of ~1.2 will lead to the precipitation of the less soluble free acid.

Hygroscopicity and Storage

The compound is described as hygroscopic, meaning it readily absorbs moisture from the
atmosphere.[7] This property necessitates careful handling and storage to maintain its integrity
and ensure accurate weighing for experimental procedures. It is recommended to store
Quinaldic Acid Sodium Salt in a tightly closed container, preferably in a desiccator or under
an inert atmosphere, in a cool, dark place.[6][7]

Chapter 2: Reactivity and Mechanistic Insights

The chemical reactivity of Quinaldic Acid Sodium Salt is dominated by the functionalities of
the quinaldate anion: the carboxylate group and the aromatic quinoline ring system.

2.1 Chelation and Metal Complex Formation

A hallmark chemical property of quinaldic acid and its salt is the ability to act as a bidentate
chelating agent for various metal ions. The nitrogen atom of the quinoline ring and one of the
oxygen atoms of the carboxylate group form a stable five-membered ring with metal cations.
This property is exploited in analytical chemistry for the gravimetric or spectrophotometric
determination of metals like copper (Cu2*), zinc (Zn2*), and uranium (U4*), with which it forms
insoluble, often colored, complexes.[2][10][12]

The formation of these stable complexes is the mechanistic basis for its use as a reagent in
removing trace metal impurities and in the study of metalloenzymes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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